Cas no 1805068-47-6 (5-(Difluoromethyl)-3-hydroxy-2-methyl-4-nitropyridine)

• Product Name: 5-(Difluoromethyl)-3-hydroxy-2-methyl-4-nitropyridine
• CAS No: 1805068-47-6
• MF: C₇H₆F₂N₂O₃
• MW: 204.130948543549
• CID: 4805332
• Update Time: 2025-10-29

5-(Difluoromethyl)-3-hydroxy-2-methyl-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-3-hydroxy-2-methyl-4-nitropyridine

• Inchi： 1S/C7H6F2N2O3/c1-3-6(12)5(11(13)14)4(2-10-3)7(8)9/h2,7,12H,1H3
• InChI Key： UQMASPIZZJNUGR-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C)C(=C1[N+](=O)[O-])O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 1.9
• Topological Polar Surface Area: 78.9

Additional information on 5-(Difluoromethyl)-3-hydroxy-2-methyl-4-nitropyridine

5-(Difluoromethyl)-3-hydroxy-2-methyl-4-nitropyridine (CAS No. 1805068-47-6): An Overview of Its Properties and Applications

5-(Difluoromethyl)-3-hydroxy-2-methyl-4-nitropyridine (CAS No. 1805068-47-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of nitropyridines, which are known for their diverse pharmacological properties, including antimicrobial, antiviral, and anticancer activities. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of 5-(Difluoromethyl)-3-hydroxy-2-methyl-4-nitropyridine.

Chemical Structure and Properties

5-(Difluoromethyl)-3-hydroxy-2-methyl-4-nitropyridine is characterized by its distinctive molecular structure, which includes a pyridine ring substituted with a difluoromethyl group, a hydroxyl group, a methyl group, and a nitro group. The presence of these functional groups imparts unique chemical and physical properties to the compound. The difluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, while the hydroxyl group can participate in hydrogen bonding interactions. The nitro group confers redox activity and can be reduced to an amino group under appropriate conditions.

The molecular formula of 5-(Difluoromethyl)-3-hydroxy-2-methyl-4-nitropyridine is C₉H₈F₂N₂O₃, with a molecular weight of approximately 218.17 g/mol. It is a solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). The compound exhibits strong UV absorption in the range of 300-400 nm, making it suitable for spectroscopic analysis.

Synthesis Methods

The synthesis of 5-(Difluoromethyl)-3-hydroxy-2-methyl-4-nitropyridine has been reported in several studies. One common approach involves the reaction of 3-hydroxy-2-methylpyridin-4(1H)-one with difluoroacetyl chloride followed by nitration. This method yields high purity and good yields of the target compound. Another synthetic route involves the condensation of 3-hydroxy-2-methylpyridin-4(1H)-one with difluoroacetic acid in the presence of a dehydrating agent, followed by nitration using concentrated nitric acid.

The choice of synthetic method depends on factors such as availability of starting materials, reaction conditions, and desired scale of production. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes that minimize waste generation and reduce energy consumption.

Biological Activities

5-(Difluoromethyl)-3-hydroxy-2-methyl-4-nitropyridine has been investigated for its potential biological activities in various preclinical studies. One notable area of research is its antimicrobial properties. Studies have shown that this compound exhibits potent activity against a wide range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways.

In addition to its antimicrobial properties, 5-(Difluoromethyl)-3-hydroxy-2-methyl-4-nitropyridine has also been studied for its antiviral activity. Preliminary data suggest that it can inhibit the replication of several viruses, including influenza virus and herpes simplex virus (HSV). The antiviral mechanism may involve interference with viral entry or replication processes within host cells.

Cancer research has also explored the potential anticancer properties of 5-(Difluoromethyl)-3-hydroxy-2-methyl-4-nitropyridine. In vitro studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The anticancer activity is thought to be mediated through multiple mechanisms, such as DNA damage induction, cell cycle arrest, and inhibition of angiogenesis.

Potential Applications

The diverse biological activities of 5-(Difluoromethyl)-3-hydroxy-2-methyl-4-nitropyridine make it a promising candidate for various therapeutic applications. In the field of infectious diseases, this compound could be developed into novel antibiotics or antiviral agents to combat drug-resistant pathogens. Its broad-spectrum activity against both bacteria and viruses makes it particularly attractive for addressing multidrug-resistant infections.

In oncology, 5-(Difluoromethyl)-3-hydroxy-2-methyl-4-nitropyridine has the potential to be used as an anticancer agent or adjuvant therapy to enhance the efficacy of existing treatments. Preclinical studies have shown promising results in reducing tumor growth and metastasis in animal models. Further clinical trials are needed to evaluate its safety and efficacy in human patients.

Beyond therapeutic applications, 5-(Difluoromethyl)-3-hydroxy-2-methyl-4-nitropyridine may also find use in other areas such as agrochemicals and materials science. Its strong UV absorption properties make it suitable for use as a photostabilizer or UV absorber in coatings and polymers. Additionally, its redox activity could be harnessed for developing new electrochemical devices or sensors.

Conclusion

5-(Difluoromethyl)-3-hydroxy-2-methyl-4-nitropyridine (CAS No. 1805068-47-6) is a multifaceted compound with significant potential in various fields due to its unique chemical structure and diverse biological activities. Ongoing research continues to uncover new applications for this molecule, from antimicrobial agents to anticancer drugs and beyond. As more studies are conducted, it is likely that this compound will play an increasingly important role in advancing medical treatments and technological innovations.